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Compound of Interest

Compound Name: 2-(Boc-amino)pyridine

Cat. No.: B125846 Get Quote

An In-depth Technical Guide to 2-(Boc-amino)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Boc-amino)pyridine, also known as tert-butyl N-(pyridin-2-yl)carbamate, is a pivotal

chemical intermediate widely utilized in organic synthesis. Its structure incorporates a pyridine

ring, a common scaffold in pharmacologically active compounds, and an amine group protected

by a tert-butyloxycarbonyl (Boc) group. This protecting group strategy is fundamental in multi-

step syntheses, allowing for selective reactions at other sites of the molecule. The Boc group

provides stability under a variety of reaction conditions, yet can be removed cleanly under

specific acidic conditions, making 2-(Boc-amino)pyridine a versatile building block in the

synthesis of pharmaceuticals, agrochemicals, and other complex molecular architectures.[1][2]

This guide provides a comprehensive overview of its physical and chemical properties, spectral

data, and detailed experimental protocols for its synthesis and deprotection.

Physical and Chemical Properties
2-(Boc-amino)pyridine is typically a white to off-white solid powder or crystalline substance at

room temperature.[1][3] It is stable under normal storage conditions but may react with strong

oxidizing or reducing agents.[1]
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The following table summarizes the key physical properties of 2-(Boc-amino)pyridine.

Property Value Source(s)

Molecular Formula C₁₀H₁₄N₂O₂ [3][4]

Molecular Weight 194.23 g/mol [4]

Appearance
White to off-white solid,

crystals, or powder
[1][3]

Melting Point 88 - 101 °C [3]

Solubility

Soluble in organic solvents

such as dichloromethane

(DCM) and dimethylformamide

(DMF); limited solubility in

water.

[1]

CAS Number 38427-94-0 [3][4]

Chemical Reactivity
The chemical behavior of 2-(Boc-amino)pyridine is dominated by two key features: the acid-

labile Boc protecting group and the aromatic pyridine ring.

Boc Group Reactivity: The tert-butyloxycarbonyl (Boc) group is a robust protecting group,

stable to most bases, nucleophiles, and mild reducing agents.[5] Its primary utility lies in its

facile removal under anhydrous acidic conditions (e.g., trifluoroacetic acid (TFA) in

dichloromethane), which proceeds through the formation of a stable tert-butyl cation,

liberating the free amine.[1][6] This selective deprotection is a cornerstone of modern peptide

synthesis and medicinal chemistry.

Pyridine Ring Reactivity: The pyridine ring is an electron-deficient aromatic system. The

presence of the electron-donating Boc-amino group at the 2-position can influence its

reactivity towards electrophilic aromatic substitution, although the nitrogen atom in the ring

generally deactivates it towards such reactions.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b125846?utm_src=pdf-body
https://www.thermofisher.com/order/catalog/product/H30741.06
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Boc-amino_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Boc-amino_pyridine
https://www.pipzine-chem.com/products/pyridine/2-boc-amino-pyridine.html
https://www.thermofisher.com/order/catalog/product/H30741.06
https://www.thermofisher.com/order/catalog/product/H30741.06
https://www.pipzine-chem.com/products/pyridine/2-boc-amino-pyridine.html
https://www.thermofisher.com/order/catalog/product/H30741.06
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Boc-amino_pyridine
https://www.benchchem.com/product/b125846?utm_src=pdf-body
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://www.pipzine-chem.com/products/pyridine/2-boc-amino-pyridine.html
https://www.reddit.com/r/OrganicChemistry/comments/1gqm8ow/why_is_boc_stable_to_hydrolysis_under_basic/
https://www.pipzine-chem.com/products/pyridine/2-boc-amino-pyridine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection

Reactions

2-Aminopyridine 2-(Boc-amino)pyridine(Boc)₂O, Base

2-(Boc-amino)pyridine

2-Aminopyridine
Acid (e.g., TFA)

Substituted Pyridine
Derivative

Electrophilic
Aromatic Substitution

Step 1: Reagent Preparation

Step 2: Reaction
(Stir at RT for 2h)

Dissolve 2-aminopyridine in DCM.
Add EDCI, HOBT, TEA, and (Boc)₂O.

Step 3: Aqueous Workup
(Washing)

Monitor reaction by TLC.
Once complete, wash reaction mixture.

Step 4: Purification
(Column Chromatography)

Dry organic layer, filter,
and concentrate.

Final Product:
2-(Boc-amino)pyridine

Isolate pure product.
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Step 1: Dissolution

Step 2: Acid Treatment
(Stir at RT)

Dissolve 2-(Boc-amino)pyridine in DCM.

Step 3: Neutralization & Extraction

Add Trifluoroacetic Acid (TFA).
Monitor reaction by TLC.

Step 4: Isolation

Neutralize with base (e.g., NaHCO₃).
Extract with organic solvent.

Final Product:
2-Aminopyridine

Dry organic layer and concentrate
to obtain product.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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